3-phenyl-N-[4-(propanoylamino)phenyl]propanamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide
• InChI: InChI=1S/C18H20N2O2/c1-2-17(21)19-15-9-11-16(12-10-15)20-18(22)13-8-14-6-4-3-5-7-14/h3-7,9-12H,2,8,13H2,1H3,(H,19,21)(H,20,22)
• InChI Key: TZSOALFOVGFEBN-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)NC(=O)CCC2=CC=CC=C2

Description

3-phenyl-N-[4-(propanoylamino)phenyl]propanamide, also known as PPAP, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic uses. PPAP is a member of the phenylpropanoid class of compounds and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been found to act as a selective dopamine β-hydroxylase (DBH) inhibitor. DBH is an enzyme that converts dopamine to norepinephrine, and inhibition of this enzyme results in increased levels of dopamine. 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has also been found to increase the levels of BDNF and NGF, which are neurotrophic factors that promote the growth and survival of neurons.
Biochemical and Physiological Effects:
3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been found to exhibit a range of biochemical and physiological effects. In addition to its neuroprotective, anti-inflammatory, and antioxidant effects, 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been found to improve cognitive function and memory in animal models. 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has also been found to exhibit anti-cancer properties, particularly against breast cancer cells.

Advantages and Limitations for Lab Experiments

3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has several advantages for lab experiments, including its high purity and efficient synthesis method. However, 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide is a synthetic compound and may not accurately represent the effects of natural compounds. Additionally, further research is needed to fully understand the potential therapeutic uses of 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide.

Future Directions

There are several future directions for 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide research. One potential area of research is the development of 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide derivatives with improved therapeutic properties. Another area of research is the investigation of 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide's potential as a treatment for other neurodegenerative diseases, such as Huntington's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide and its potential therapeutic uses.
Conclusion:
3-phenyl-N-[4-(propanoylamino)phenyl]propanamide is a synthetic compound that has gained attention in the scientific community for its potential therapeutic uses. 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been found to exhibit neuroprotective, anti-inflammatory, and antioxidant effects, and has potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. While further research is needed to fully understand the potential therapeutic uses of 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide, its efficient synthesis method and range of biochemical and physiological effects make it a promising area of research.

Synthesis Methods

3-phenyl-N-[4-(propanoylamino)phenyl]propanamide can be synthesized by reacting 4-bromoacetophenone with 4-aminostyrene in the presence of a palladium catalyst. The resulting intermediate is then reacted with propanoic anhydride to form 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide. This method of synthesis has been found to be efficient and yields high purity 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide.

Scientific Research Applications

3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been studied for its potential therapeutic uses, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has been found to exhibit neuroprotective effects, which may be attributed to its ability to increase the levels of brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). 3-phenyl-N-[4-(propanoylamino)phenyl]propanamide has also been found to exhibit anti-inflammatory and antioxidant effects.